Cas no 2228368-36-1 (3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine)

3-(3-Chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine is a fluorinated azetidine derivative characterized by its unique structural features, including a chloro-difluorophenyl moiety and a methoxy-substituted azetidine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of fluorine and chlorine atoms enhances its lipophilicity and metabolic stability, making it valuable for structure-activity relationship studies. The azetidine scaffold contributes to conformational rigidity, which can improve target binding affinity. Its well-defined stereochemistry and functional group compatibility further support its utility in selective derivatization for drug discovery and material science applications.
3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine structure
2228368-36-1 structure
Product Name:3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine
CAS No:2228368-36-1
MF:C11H12ClF2NO
MW:247.668889045715
CID:5963452
PubChem ID:165709705
Update Time:2025-10-29

3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine
    • EN300-1976582
    • 3-[(3-chloro-2,6-difluorophenyl)methyl]-3-methoxyazetidine
    • 2228368-36-1
    • Inchi: 1S/C11H12ClF2NO/c1-16-11(5-15-6-11)4-7-9(13)3-2-8(12)10(7)14/h2-3,15H,4-6H2,1H3
    • InChI Key: FPSSHKZZKMJKLK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1F)CC1(CNC1)OC)F

Computed Properties

  • Exact Mass: 247.0575480g/mol
  • Monoisotopic Mass: 247.0575480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.3Ų

3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine Pricemore >>

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Additional information on 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine

Comprehensive Overview of 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine (CAS No. 2228368-36-1)

The compound 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine (CAS No. 2228368-36-1) is a specialized azetidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-difluorophenyl moiety and a methoxyazetidine ring, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for fluorinated compounds and heterocyclic scaffolds has surged due to their enhanced metabolic stability and bioavailability. 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine aligns with this trend, as its difluorophenyl group contributes to improved lipophilicity and membrane permeability. Researchers are particularly intrigued by its potential as a building block in drug discovery, especially for targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors.

The synthesis of CAS No. 2228368-36-1 involves multi-step organic reactions, including halogenation and ring formation strategies. Its methoxyazetidine core is a notable feature, as azetidines are increasingly valued for their conformational rigidity and ability to modulate drug-like properties. This compound’s chloro-difluorophenyl substituent further enhances its utility in structure-activity relationship (SAR) studies, enabling fine-tuning of biological activity.

From an industrial perspective, 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine is gaining attention in the development of crop protection agents. Its structural motifs are similar to those found in agrochemical intermediates, which are critical for designing next-generation pesticides and herbicides. The fluorine atoms in its structure are known to improve binding affinity to target enzymes in pests, making it a promising candidate for sustainable agriculture solutions.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2228368-36-1. The compound’s biodegradability and ecotoxicological profile are under scrutiny, aligning with the global push for green chemistry. Researchers are exploring catalytic methods to synthesize this compound with minimal waste, reflecting the growing emphasis on sustainable synthesis in the chemical industry.

In the realm of computational chemistry, 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine serves as a model for molecular docking studies. Its 3D conformation and electronic properties are analyzed using density functional theory (DFT) to predict interactions with biological targets. This approach accelerates the identification of potential lead compounds in drug development pipelines.

For researchers sourcing CAS No. 2228368-36-1, quality and purity are paramount. Reputable suppliers provide analytical certificates and NMR/HPLC data to ensure compliance with Good Laboratory Practice (GLP). The compound’s stability under various storage conditions is another critical factor, as it influences its shelf life and usability in long-term studies.

Looking ahead, the versatility of 3-(3-chloro-2,6-difluorophenyl)methyl-3-methoxyazetidine positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or agrochemical innovation, its applications continue to expand. As the scientific community prioritizes precision synthesis and molecular design, this compound exemplifies the synergy between structural complexity and functional efficacy.

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